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Introduction

Anhedonia, the diminished capacity to experience pleasure, is a core symptom of major
depressive disorder (MDD) and other stress-related psychiatric conditions. The sucrose
preference test (SPT) is a widely utilized preclinical behavioral assay in rodents to model
anhedonia. This test leverages the innate preference of rodents for sweet solutions over plain
water. A reduction in sucrose preference is interpreted as an anhedonic-like state. Aticaprant
(also known as JNJ-67953964, CERC-501, and LY2456302) is a selective antagonist of the
kappa opioid receptor (KOR). The KOR system is implicated in the pathophysiology of stress,
dysphoria, and anhedonia. Preclinical and clinical studies are investigating aticaprant as a
potential therapeutic for MDD, with a particular focus on its effects on anhedonia.[1][2][3][4]

These application notes provide detailed protocols for the administration of aticaprant in
sucrose preference tests, quantitative data from a key preclinical study, and a visualization of
the underlying signaling pathway.

Data Presentation

The following tables summarize the quantitative data from a preclinical study investigating the
effect of aticaprant on sucrose preference in a mouse model of Unpredictable Chronic Mild
Stress (UCMS).[5]
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Table 1: Experimental Groups and Aticaprant Administration

Stress Aticaprant Administration
Group . Treatment
Condition Dose Route
] ) Intraperitoneal
Control/Vehicle No Stress (NS) Vehicle N/A (i)
i.p.
Control/Aticapran . Intraperitoneal
No Stress (NS) Aticaprant 10 mg/kg ]
t (i.p.)
) ) Intraperitoneal
UCMS/Vehicle UCMS Vehicle N/A _
(i.p.)
_ . Intraperitoneal
UCMS/Aticaprant UCMS Aticaprant 10 mg/kg

(i.p.)

Table 2: Sucrose Preference (%) at Different Experimental Timepoints[5]

Post-
. Week 3 of Recovery (Day
Group Baseline Treatment
UCMS (Day 22) 43)

(Day 33)
NS/Vehicle 86.1+x1.1 ~85% ~85% ~85%
NS/Aticaprant 855+14 ~85% ~85% ~85%
UCMS/Vehicle 85.1+15 ~55% ~60% ~65%
UCMS/Aticaprant 85.9+1.5 ~55% ~80% ~80%

*Data are presented as mean £ SEM. Values for post-baseline timepoints are approximated
from graphical representations in the source publication. Following three weeks of stress, both
UCMS groups exhibited a significant reduction in sucrose preference.[5] Treatment with
aticaprant significantly reversed this deficit in the UCMS/Aticaprant group compared to the
UCMS/Vehicle group.[5] This therapeutic effect persisted through the recovery period.[5]

Experimental Protocols
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Protocol 1: Unpredictable Chronic Mild Stress (UCMS)
Induction (4 Weeks)

This protocol is designed to induce an anhedonic-like state in mice.
Materials:

Male C57BL/6J mice

o Standard mouse housing cages
o Empty cages

o Cages with wet bedding

« Tilted cages (45°)

e Stroboscope

e Rodent restrainers

o Water bottles

» Rodent chow

Procedure:

e House mice individually.

e For 4 weeks, expose mice to a varying sequence of mild stressors, with one stressor per
day.

e Stressors include:
o Cage Tilt: Tilt the home cage 45° for a designated period.
o Wet Bedding: Place 200 ml of water in the bedding for a designated period.

o Stroboscope: Expose mice to a flashing strobe light for a designated period.
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[e]

Restraint Stress: Place mice in a restrainer for a designated period.

o

Empty Cage: House mice in a cage with no bedding or enrichment for a designated
period.

o

Food and Water Deprivation: Remove food and water for a designated period.

[¢]

Overnight lllumination: Keep the lights on during the dark cycle.

o Ensure the sequence of stressors is unpredictable to prevent habituation.

Protocol 2: Aticaprant Administration

This protocol details the preparation and administration of aticaprant.

Materials:

Aticaprant

Vehicle solution (e.g., sterile saline or a solution of DMSO, PEG300, and Tween80)

Vortex mixer

Syringes and needles for intraperitoneal (i.p.) injection

Procedure:

» Prepare a stock solution of aticaprant in the chosen vehicle.

e On the day of administration, dilute the stock solution to the final concentration of 10 mg/kg.
o Administer aticaprant or vehicle via intraperitoneal (i.p.) injection.

« In the cited study, aticaprant was administered daily for 11 consecutive days, starting after 3
weeks of UCMS.[2][3][5]

Protocol 3: Sucrose Preference Test (SPT)

This protocol outlines the procedure for measuring sucrose preference.[6][7][8][9][10][11]
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Materials:

Two identical drinking bottles per cage

1% (w/v) sucrose solution

Tap water

Scale for weighing bottles

Procedure:

e Habituation (2-3 days):

o Individually house the mice to allow for accurate fluid consumption measurement.[12]

o Acclimate the mice to the presence of two drinking bottles in their home cage. Both bottles
should contain tap water.

o Measure water consumption from both bottles daily to identify and exclude mice with a
significant side preference.

e Baseline Measurement (24 hours):

o

Following habituation, replace the water in one bottle with a 1% sucrose solution.

Provide the mice with free access to both the water and sucrose bottles for 24 hours.

[¢]

[e]

Weigh both bottles at the beginning and end of the 24-hour period to determine the
volume of each liquid consumed.

[¢]

To prevent side bias, switch the position of the two bottles after 12 hours.[8][9]
o Testing Post-Stress and Post-Treatment:

o Repeat the 24-hour two-bottle choice test at key experimental timepoints (e.g., after 3
weeks of UCMS, after the 11-day aticaprant treatment, and during a recovery phase).

e Calculation of Sucrose Preference:
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o Sucrose Preference (%) = [Sucrose Intake (g) / (Sucrose Intake (g) + Water Intake (g))] x
100.

Mandatory Visualization
Signaling Pathway of Aticaprant in Reversing Anhedonia
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Caption: Aticaprant blocks KOR activation, mitigating stress-induced inhibition of dopamine
release.

Experimental Workflow for Aticaprant in Sucrose
Preference Test
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Caption: Experimental timeline for evaluating aticaprant's effect on sucrose preference in

mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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